Cas no 1094879-28-3 (4-Pyridinecarboxylic acid, 2-(methylpropylamino)-)

• Product Name: 4-Pyridinecarboxylic acid, 2-(methylpropylamino)-
• CAS No: 1094879-28-3
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5983340
• PubChem ID: 43271551
• Update Time: 2025-10-30

4-Pyridinecarboxylic acid, 2-(methylpropylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-(methylpropylamino)-
• 2-[methyl(propyl)amino]pyridine-4-carboxylic acid
• 2-(Methyl(propyl)amino)isonicotinic acid
• CS-0289359
• 1094879-28-3
• EN300-703451

• Inchi： 1S/C10H14N2O2/c1-3-6-12(2)9-7-8(10(13)14)4-5-11-9/h4-5,7H,3,6H2,1-2H3,(H,13,14)
• InChI Key： RNSRJBYAJHJHQE-UHFFFAOYSA-N
• SMILES： C1(N(C)CCC)=NC=CC(C(O)=O)=C1

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 420.9±30.0 °C(Predicted)
• pka: 2.09±0.10(Predicted)

Additional information on 4-Pyridinecarboxylic acid, 2-(methylpropylamino)-

4-Pyridinecarboxylic Acid, 2-(Methylpropylamino)-: A Comprehensive Overview

4-Pyridinecarboxylic acid, 2-(methylpropylamino)- (CAS No. 1094879-28-3) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyridine ring structure, which serves as a versatile scaffold for various functional groups. The presence of the methylpropylamino group at the 2-position of the pyridine ring introduces unique electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 4-pyridinecarboxylic acid, 2-(methylpropylamino)- involves a series of well-established organic reactions. Typically, the starting material is pyridine-2-carboxylic acid, which undergoes nucleophilic substitution or amide formation to introduce the methylpropylamino group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These developments highlight the compound's potential for large-scale manufacturing in pharmaceutical and agrochemical industries.

One of the most promising applications of 4-pyridinecarboxylic acid, 2-(methylpropylamino)- lies in its use as a building block for bioactive molecules. Researchers have demonstrated that this compound can serve as a precursor for various heterocyclic structures, which are often found in natural products and synthetic drugs. For instance, its derivatives have shown potential as inhibitors of key enzymes involved in metabolic disorders, such as diabetes and obesity. These findings underscore the compound's role in drug discovery and development.

Moreover, 4-pyridinecarboxylic acid, 2-(methylpropylamino)- has been explored for its ability to modulate cellular signaling pathways. Recent studies have revealed that certain derivatives of this compound can interact with G-protein coupled receptors (GPCRs), which are critical targets for therapeutic interventions. This property makes it a valuable tool in the design of novel therapeutics aimed at treating conditions such as hypertension, inflammation, and neurodegenerative diseases.

In addition to its pharmacological applications, 4-pyridinecarboxylic acid, 2-(methylpropylamino)- has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of new catalysts and sensors. For example, researchers have reported the synthesis of metal-organic frameworks (MOFs) incorporating this compound, which exhibit exceptional catalytic activity in organic transformations.

The growing interest in 4-pyridinecarboxylic acid, 2-(methylpropylamino)- can be attributed to its structural versatility and functional diversity. Its ability to participate in multiple types of chemical reactions makes it an ideal candidate for exploring new chemical space and discovering innovative compounds. Furthermore, the increasing availability of computational tools for molecular modeling has facilitated the rational design of derivatives with enhanced bioactivity and stability.

In conclusion, 4-pyridinecarboxylic acid, 2-(methylpropylamino)- (CAS No. 1094879-28-3) stands out as a multifaceted compound with significant potential across various scientific disciplines. From drug discovery to materials science, its unique properties continue to drive cutting-edge research and technological advancements. As our understanding of this compound deepens, it is likely to play an even more prominent role in shaping the future of chemistry and related fields.